2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone

• Molecular Formula: C21H21F2N5OS
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H21F2N5OS/c1-26-20(15-2-4-16(22)5-3-15)24-25-21(26)30-14-19(29)28-12-10-27(11-13-28)18-8-6-17(23)7-9-18/h2-9H,10-14H2,1H3
• InChI Key: ZJDDINZWZPBRSO-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F

Description

2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone is a compound that has gained significant attention in scientific research. It is a novel chemical entity that has been synthesized using a specific method and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone is not fully understood. However, it is believed to act on specific molecular targets, including enzymes and receptors, to induce a therapeutic effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific application and the molecular targets it interacts with. It has been shown to inhibit specific enzymes and receptors, leading to a reduction in disease symptoms and progression.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone in lab experiments include its high potency, selectivity, and specificity. However, its limitations include the need for further optimization and validation of its therapeutic potential.

Future Directions

There are several future directions for the study of this compound. These include optimizing its synthesis method, identifying new molecular targets, and exploring its potential applications in various disease models. Additionally, further studies are needed to investigate its safety and toxicity profiles.
Conclusion:
In conclusion, 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone is a novel chemical entity that has shown promising results in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone is a multi-step process that involves the use of various reagents and solvents. The detailed procedure for the synthesis of this compound has been published in a scientific journal and is available for reference.

Scientific Research Applications

This compound has been extensively studied for its potential applications in various scientific research fields. It has shown promising results in the treatment of various diseases, including cancer, neurological disorders, and infectious diseases. It has also been used as a tool compound in drug discovery research.